Ethyl p-(2-oxo-1,3-oxazolidin-3-yl)benzoate

• Molecular Formula: C12H13NO4
• Molecular Weight: 235.24 g/mol
• IUPAC Name: ethyl 4-(2-oxo-1,3-oxazolidin-3-yl)benzoate
• InChI: InChI=1S/C12H13NO4/c1-2-16-11(14)9-3-5-10(6-4-9)13-7-8-17-12(13)15/h3-6H,2,7-8H2,1H3
• InChI Key: VNPLELOQBRAOPK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2CCOC2=O

Description

Ethyl p-(2-oxo-1,3-oxazolidin-3-yl)benzoate is a useful research compound. Its molecular formula is C12H13NO4 and its molecular weight is 235.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a mixture of ethyl 4-iodobenzoate (1.5 mL), oxazolidin-2-one (940 mg), potassium carbonate (2.5 g) and copper (I) iodide (171 mg) were added toluene (9 mL) and N,N′-dimethylethylenediamine (195 μL), and the mixture was refluxed for 8 hr. After cooling, water was added to the reaction mixture, and the mixture was extracted with ethyl acetate. The organic layer was washed with saturated brine, and the solvent was evaporated. The residue was purified by column chromatography (chloroform) to give the title compound (1.2 g).